Cas no 89661-70-1 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester)
89661-70-1 structure
Product Name:Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
CAS No:89661-70-1
MF:C12H20N2O3
MW:240.298803329468
CID:592998
PubChem ID:71325512
Update Time:2025-04-19
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
- butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
- 89661-70-1
- Butyl (5-tert-butyl-1,2-oxazol-3-yl)carbamate
- Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
- DTXSID10754840
- SCHEMBL16245661
-
- Inchi: 1S/C12H20N2O3/c1-5-6-7-16-11(15)13-10-8-9(17-14-10)12(2,3)4/h8H,5-7H2,1-4H3,(H,13,14,15)
- InChI Key: LUMXORFVIKGSQE-UHFFFAOYSA-N
- SMILES: O1C(=CC(NC(=O)OCCCC)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 240.14739250g/mol
- Monoisotopic Mass: 240.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.4Ų
Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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